Cas no 2171778-12-2 (3-(3-Aminoazetidin-3-yl)oxan-3-ol)

• Product Name: 3-(3-Aminoazetidin-3-yl)oxan-3-ol
• CAS No: 2171778-12-2
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 5565204
• PubChem ID: 165594646
• Update Time: 2025-06-11

3-(3-Aminoazetidin-3-yl)oxan-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1642511
• 3-(3-aminoazetidin-3-yl)oxan-3-ol
• 2171778-12-2
• 3-(3-Aminoazetidin-3-yl)oxan-3-ol

• Inchi： 1S/C8H16N2O2/c9-7(4-10-5-7)8(11)2-1-3-12-6-8/h10-11H,1-6,9H2
• InChI Key： INCURRWTSBCVDX-UHFFFAOYSA-N
• SMILES： OC1(COCCC1)C1(CNC1)N

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 67.5Ų

Additional information on 3-(3-Aminoazetidin-3-yl)oxan-3-ol

Comprehensive Introduction to 3-(3-Aminoazetidin-3-yl)oxan-3-ol (CAS No. 2171778-12-2)

3-(3-Aminoazetidin-3-yl)oxan-3-ol (CAS No. 2171778-12-2) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by the presence of both azetidine and oxane rings, offers a versatile scaffold for drug discovery, particularly in the development of targeted therapies. Researchers are increasingly exploring its role in modulating biological pathways, making it a subject of interest in medicinal chemistry and biopharmaceutical innovation.

The molecular structure of 3-(3-Aminoazetidin-3-yl)oxan-3-ol combines a 3-aminoazetidine moiety with a hydroxylated oxane ring, creating a hybrid framework that enhances its binding affinity to various enzymatic targets. This structural duality is particularly valuable in the design of small-molecule inhibitors and allosteric modulators, which are critical in treating diseases like cancer, neurodegenerative disorders, and autoimmune conditions. Recent studies highlight its potential as a kinase inhibitor, a hot topic in precision medicine due to the growing demand for personalized therapies.

In the context of green chemistry and sustainable synthesis, 3-(3-Aminoazetidin-3-yl)oxan-3-ol has also been investigated for its compatibility with eco-friendly catalytic systems. As the pharmaceutical industry shifts toward reducing environmental impact, this compound's synthetic pathways align with the principles of atom economy and low-waste production. Researchers are optimizing its synthesis using microwave-assisted reactions and flow chemistry, two cutting-edge techniques that improve efficiency and scalability.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are under rigorous evaluation to ensure its suitability for drug formulation. Advances in computational chemistry have enabled predictive modeling of its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profile, addressing a key concern in modern drug development. These insights are crucial for overcoming the blood-brain barrier challenge, a recurring theme in central nervous system (CNS) drug design.

From a commercial perspective, 3-(3-Aminoazetidin-3-yl)oxan-3-ol is gaining traction as a high-value intermediate in the synthesis of complex APIs (Active Pharmaceutical Ingredients). Its demand is driven by the expanding orphan drug market and the need for novel chemical entities to address unmet medical needs. Patent filings and collaborative research initiatives further underscore its industrial relevance, particularly in biotech startups and academic-industrial partnerships.

In summary, 3-(3-Aminoazetidin-3-yl)oxan-3-ol (CAS No. 2171778-12-2) represents a promising candidate at the intersection of drug discovery and sustainable chemistry. Its multifaceted applications, from targeted therapy to green synthesis, position it as a compound of enduring scientific and commercial interest. As research progresses, its role in addressing global health challenges will likely expand, solidifying its place in the future of innovative pharmaceuticals.